Cas no 36603-99-3 (1,4-Benzenedicarboxaldehyde, dihydrazone)

1,4-Benzenedicarboxaldehyde, dihydrazone structure
36603-99-3 structure
Product name:1,4-Benzenedicarboxaldehyde, dihydrazone
CAS No:36603-99-3
MF:C8H10N4
MW:162.1918
CID:292463
PubChem ID:4550623

1,4-Benzenedicarboxaldehyde, dihydrazone Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxaldehyde, dihydrazone
    • (4-methanehydrazonoylphenyl)methylidenehydrazine
    • 36603-99-3
    • SCHEMBL5666445
    • DTXSID80404163
    • Inchi: InChI=1S/C8H10N4/c9-11-5-7-1-2-8(4-3-7)6-12-10/h1-6H,9-10H2/b11-5+,12-6+
    • InChI Key: VHEYLNZWSUUFMN-YDWXAUTNSA-N
    • SMILES: C1(/C=N/N)C=CC(/C=N/N)=CC=1

Computed Properties

  • Exact Mass: 162.0907
  • Monoisotopic Mass: 162.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 0.7
  • Topological Polar Surface Area: 76.8Ų

Experimental Properties

  • PSA: 76.76

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